1,3-Bis(trichlorosilyl)propane
Cat. No. B095183
Key on ui cas rn:
18171-50-1
M. Wt: 311 g/mol
InChI Key: MLDKTCCADNRZEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06392077B1
Procedure details
In the same apparatus and procedure as Example 1 above, 0.44 g (1.50 mmol) of tetrabutylphosphonium chloride, 1.18 g (7.50 mmol) of 1-bromo-3-chloropropane, and 10.16 g (75.0 mmol) of trichlorosilane were reacted at 150° C. for 4 hrs. The resulting mixture was distilled to give 1.21 g of 1,3-bis(trichlorosily)propane (yield; 52%), 0.17 g of 3-(bromopropyl)trichlorosilane (yield; 9%), and 0.16 g of 3-(chloropropyl)trichlorosilane (yield; 10%).
Yield
52%
Yield
10%
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH2:3][CH2:4]Cl.[Cl:6][SiH:7]([Cl:9])[Cl:8]>[Cl-].C([P+](CCCC)(CCCC)CCCC)CCC>[Cl:6][Si:7]([Cl:9])([Cl:8])[CH2:2][CH2:3][CH2:4][Si:7]([Cl:9])([Cl:8])[Cl:6] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.18 g
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Type
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reactant
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Smiles
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BrCCCCl
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Name
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Quantity
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10.16 g
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Type
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reactant
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Smiles
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Cl[SiH](Cl)Cl
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Name
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Quantity
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0.44 g
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Type
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catalyst
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Smiles
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[Cl-].C(CCC)[P+](CCCC)(CCCC)CCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The resulting mixture was distilled
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl[Si](CCC[Si](Cl)(Cl)Cl)(Cl)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.21 g | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.9% |
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.16 g | |
| YIELD: PERCENTYIELD | 10% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
